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Compound of Interest

Compound Name: 9-Hydroxyoctadecanoic Acid

Cat. No.: B1243329

Essential Safety and Handling Guide for 9-
Hydroxyoctadecanoic Acid

This guide provides immediate and essential safety protocols for laboratory personnel,
including researchers, scientists, and drug development professionals, who handle 9-
Hydroxyoctadecanoic Acid (9-HODE). Adherence to these procedures is critical for ensuring
personal safety and maintaining a secure research environment.

Hazard Identification and Risk Assessment

While 9-Hydroxyoctadecanoic Acid is not classified as a hazardous substance according to
the Globally Harmonized System (GHS), it is imperative to handle it with the standard
precautions applied to all laboratory chemicals.[1][2] Inhalation of fumes from the heated
product may cause irritation, and ingestion of large amounts could lead to nausea and
vomiting.[1]

Physical and Chemical Properties:
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Property Value

Molecular Formula C1sH3603

Molecular Weight 300.48 g/mol

Appearance Solid, Beige

Melting Point 74 -81°C/165.2-177.8 °F[3]

Solubility Soluble in ethanol, DMSO, and DMF[4][5]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 9-Hydroxyoctadecanoic Acid to minimize

exposure risk.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(Nitrile or Neoprene

recommended)[6][7]

To prevent direct skin contact.

Eye Protection

Safety glasses with side
shields or goggles. A face
shield is recommended if there

is a splash hazard.[6][8]

To protect eyes from splashes.

Body Protection

Laboratory coat or chemical-
resistant apron. Long-sleeved
shirts and long pants should

be worn.[6]

To protect skin from accidental

contact.

Respiratory Protection

Not generally required under
normal use with adequate
ventilation. If heating the
substance, which may produce
fumes, use a NIOSH-certified

respirator.[8][9]

To prevent inhalation of

irritating fumes.

Safe Handling and Storage Procedures

Proper handling and storage are crucial to maintaining the integrity of the compound and

ensuring a safe laboratory environment.

Handling:

handling powders or generating aerosols.[10]

Avoid direct contact with skin, eyes, and clothing.[1][10]

Prevent the formation of dust and aerosols.

Wash hands thoroughly after handling.[10]

Work in a well-ventilated area, preferably within a chemical fume hood, especially when
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Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep the container tightly closed.[1][10]

For long-term storage of solutions, aliquot and store at -80°C for up to 6 months or -20°C for
up to 1 month to prevent degradation from repeated freeze-thaw cycles.[11]

Avoid contact with oxidizing agents.[1]

Emergency Procedures

Immediate and appropriate responses to spills and exposures are critical.

First Aid Measures:

Exposure Route First Aid Procedure

If fumes from the heated product are inhaled,

move the individual to fresh air and let them rest

Inhalation ) . Lo
in a warm place. Seek medical attention if
symptoms persist.[1]
Wash the affected area with soap and plenty of
Skin Contact water. Remove contaminated clothing. If

symptoms occur, seek medical attention.[1]

Rinse the eyes cautiously with water for several

minutes. Remove contact lenses if present and
Eye Contact ] o o

easy to do. Continue rinsing. If eye irritation

persists, get medical advice/attention.[1][10]

Rinse the mouth, nose, and throat with water.
) Ingestion of large amounts may cause nausea
Ingestion . . Lo
and vomiting. Seek medical attention if

symptoms persist.[1]

Spill Response:
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» Small Spills: Wipe up with a cloth or other absorbent material. Clean the spill area with water.

[1]

e Large Spills: Cover with a non-combustible absorbent material, such as sand or earth, and
then collect for disposal.[1][8]

e Ensure adequate ventilation during cleanup.[3]
» Do not allow the substance to enter drains or waterways.[2][10]

Disposal Plan

While 9-Hydroxyoctadecanoic Acid is not classified as hazardous waste, proper disposal
procedures must be followed.[1]

Waste Treatment:
o Dispose of waste material in accordance with local, regional, and national regulations.[9]

o Consult with your institution's environmental health and safety (EHS) department for specific
guidance.

e The product is not typically recycled and is often sent to a landfill.[1]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 9-
Hydroxyoctadecanoic Acid from receipt to disposal.
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:
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 9-Hydroxyoctadecanoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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